molecular formula C10H12ClN3O B1477124 3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol CAS No. 2097982-50-6

3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol

Cat. No.: B1477124
CAS No.: 2097982-50-6
M. Wt: 225.67 g/mol
InChI Key: YJNNMWDQGAUXPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Similar compounds have been used in asymmetric reduction reactions .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Similar compounds have been found to have high thermal stability .

Scientific Research Applications

Potential Applications in Drug Development

  • Antiemetic Properties : Compounds similar to the one you mentioned, particularly those related to Granisetron, have been studied for their antiemetic properties. Granisetron is a selective 5-HT3 receptor antagonist used to prevent nausea and vomiting caused by cancer chemotherapy and radiation therapy. The structure-activity relationship in such compounds is crucial for their efficacy as antiemetics (A. Bn et al., 2019).

  • Antibacterial and Antiviral Activity : Some bicyclic compounds have shown promise in antibacterial and antiviral applications. For example, fluoroquinolones, a class of antibiotics, have a bicyclic core similar to the compound and are effective against a broad range of bacterial infections. Research on such compounds has focused on their pharmacokinetics, tolerance, and efficacy in treating infections (M. Nakashima et al., 1995).

  • Analgesic Properties : Azabicyclo compounds have been investigated for their potential use in pain management. Meptazinol, for example, is an azabicyclo compound used as an analgesic, indicating the potential for compounds with similar structures to be developed for pain relief (M. B. Jackson & P. Robson, 1980).

  • Neurological Applications : Compounds with azabicyclo structures have been explored for their effects on neurological conditions, such as Parkinsonism. The therapeutic effects on tremors and other symptoms of Parkinson's disease highlight the potential neurological applications of these compounds (K. Kosaka, 1971).

  • Antidepressant and Anxiolytic Effects : Some azabicyclo compounds have been studied for their potential effects on mood and anxiety disorders. Their interaction with serotonin receptors and other neurotransmitter systems suggests they could be developed for treating depression and anxiety (P. Bonaventure et al., 2012).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and how it is used. Proper safety measures should always be taken when handling chemical compounds .

Future Directions

The future research directions for this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its potential uses in medicinal chemistry, drug design, and other fields .

Properties

IUPAC Name

3-(3-chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12ClN3O/c11-9-10(13-2-1-12-9)14-4-6-3-7(5-14)8(6)15/h1-2,6-8,15H,3-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJNNMWDQGAUXPK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CN(CC1C2O)C3=NC=CN=C3Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
Reactant of Route 2
Reactant of Route 2
3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
Reactant of Route 3
Reactant of Route 3
3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
Reactant of Route 4
Reactant of Route 4
3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
Reactant of Route 5
Reactant of Route 5
3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
Reactant of Route 6
Reactant of Route 6
3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.